N-[(4-morpholin-4-ylphenyl)carbamothioyl]-4-nitrobenzamide

• IUPAC Name: N-[(4-morpholin-4-ylphenyl)carbamothioyl]-4-nitrobenzamide
• InChI: InChI=1S/C18H18N4O4S/c23-17(13-1-5-16(6-2-13)22(24)25)20-18(27)19-14-3-7-15(8-4-14)21-9-11-26-12-10-21/h1-8H,9-12H2,(H2,19,20,23,27)
• InChI Key: AANIJPQAVWWBOE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

“N-[(4-morpholin-4-ylphenyl)carbamothioyl]-4-nitrobenzamide” is a chemical compound with the molecular formula C19H18N4O5S. It is listed under CAS No. 314279-14-6.

Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing and characterizing metal complexes of N-[(4-morpholin-4-ylphenyl)carbamothioyl]-4-nitrobenzamide derivatives. These complexes, particularly with nickel(II) and copper(II), have been synthesized and thoroughly characterized using techniques like IR, 1H NMR, mass spectrometry, and elemental analysis. The studies provide detailed insights into the structural properties of these compounds, demonstrating their potential as ligands in coordination chemistry (Saeed et al., 2010).

Antibacterial Activity

Further investigations into these compounds reveal their antibacterial efficacy. For instance, nickel and copper complexes derived from this compound analogs show enhanced antibacterial activities compared to their ligand precursors. This suggests a potential application in developing new antibacterial agents, highlighting the importance of metal complexation in enhancing biological activities (Saeed et al., 2010).

Nanoparticle and Nanocrystal Formation

Another significant application involves the use of these compounds in synthesizing nanoparticles and nanocrystals. Specifically, nickel(II) complexes have been utilized as precursors for generating nickel sulfide nanocrystals through thermolysis. These nanocrystals were characterized by X-ray powder diffraction and transmission electron microscopy, indicating their potential application in materials science and nanotechnology (Saeed et al., 2013).

Chemical Vapor Deposition

Moreover, these compounds have been employed as single-source precursors for depositing nanostructured nickel sulfide thin films via aerosol-assisted chemical vapor deposition. The resulting thin films were analyzed using techniques such as X-ray powder diffraction and scanning electron microscopy, showcasing their utility in fabricating nanostructured materials for various technological applications (Saeed et al., 2013).